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Compound of Interest

Compound Name: 2-methyl-4-nitro-2-butanol

CAS No.: 72183-50-7

Cat. No.: B3280757

Get Quote

Status: Operational Priority Level: Critical (Class 4.1 Flammable Solids/Liquids & Energetic

Hazards) Ticket Context: Thermal runaway prevention, safe distillation, and storage stability.

⚠️ Core Directive: The "Hidden" Instability
Unlike their aromatic counterparts (e.g., TNT, nitrobenzene), aliphatic nitro compounds possess

a unique mechanism of instability: aci-nitro tautomerism.

In the presence of even trace bases or metal surfaces, the alpha-proton is removed, shifting

the equilibrium from the neutral nitro form to the nitronic acid (aci) form. This form is

significantly more shock-sensitive and thermally unstable. Treat every aliphatic nitro compound

as a potential energetic material.

Module 1: Rapid Diagnostic & Triage (FAQ)
Use this section for immediate assessment of material status.

Q1: I found an old bottle of nitroalkane (e.g., nitromethane, 1-nitropropane) in the back of the

cabinet. The liquid has turned yellow/brown. Is it safe? A:Do not open it. The color change likely
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indicates the formation of NOx species or polymerization products, signaling that autocatalytic

decomposition has begun.

Mechanism: Decomposition of nitro compounds is often autocatalytic; the byproducts (NO2,

NO) accelerate the reaction.

Action: Tag the bottle "Do Not Touch – Potential Peroxide/Shock Hazard" and contact your

hazardous waste disposal team immediately. Do not attempt to neutralize it yourself.[1]

Q2: Can I distill my reaction mixture to remove the nitro solvent? A:Proceed with extreme

caution. Distillation is the highest-risk operation for these compounds.

The Risk: Concentrating the residue increases the boiling point and the concentration of

thermal byproducts. If the temperature exceeds the Onset Temperature (

), a runaway explosion can occur.

Rule of Thumb: Never heat the pot temperature above 100°C. Always use high vacuum to

lower the boiling point.

Q3: My DSC (Differential Scanning Calorimetry) data shows an exotherm starting at 200°C. Is it

safe to run my reaction at 150°C? A:NO.

The "Rule of 100": A common safety margin is

.

Reasoning: DSC is run on a milligram scale. On a gram or kilogram scale, heat dissipation is

slower (lower surface-area-to-volume ratio), meaning the "onset" of runaway will happen at a

much lower temperature than the DSC suggests.

Module 2: Storage & Stability Protocols
Preventing the formation of the sensitive aci-nitro tautomer.

The Aci-Nitro Threat
Aliphatic nitro compounds exist in equilibrium:
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The form on the right (aci-nitro) forms salts with bases that are highly explosive (e.g., sodium
nitromethane is shock-sensitive).

Storage Guidelines
Parameter Requirement Scientific Rationale

Container
Dark amber glass or HDPE.

NO METAL.

Metals (Fe, Zn, Cu) can

catalyze decomposition or form

shock-sensitive salts. Light

accelerates radical formation.

Atmosphere Nitrogen or Argon blanket.[2]

Oxygen promotes peroxide

formation; moisture can

hydrolyze the nitro group (Nef

reaction).

Incompatibles AMINES, BASES, ACIDS.

Amines facilitate proton

abstraction, rapidly generating

the explosive aci-nitronate salt.

Stabilizers
Radical scavengers (e.g.,

BHT) if permitted.

Intercepts free radicals

generated during early-stage

homolysis of the C-N bond.

Module 3: Reaction Monitoring & Processing
(Troubleshooting)
Visualizing the Safety Decision Matrix
Before utilizing an aged or unknown sample, follow this logic flow to determine safety.
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Assessment of Aliphatic
Nitro Compound

Visual Inspection:
Color/Precipitate?

Run DSC Analysis
(Sealed Gold Crucible)

Clear/Colorless

STOP: Contact Safety
Disposal Team

Yellow/Brown
or Solids

Decomposition Energy
(>500 J/g?)

High Hazard:
Limit Scale <1g

Yes (>500 J/g)

Proceed with
Standard Precautions

No (<500 J/g)

Click to download full resolution via product page

Figure 1: Decision tree for assessing the safety of aliphatic nitro compounds prior to use.

Critical Protocol: Safe Distillation
Objective: Remove solvent without triggering thermal runaway.

Pre-Distillation Check:
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Ensure the mixture is neutral or slightly acidic. Never distill a basic nitro mixture (risk of

aci-salt explosion).

Verify absence of peroxides.[3]

Equipment Setup:

Use a Blast Shield.

Use a Vacuum Manifold capable of <10 mbar.

No ground glass joints on the heating side if possible (friction can initiate detonation in dry

residue); use Teflon sleeves.

The Process:

Maximum Bath Temperature: 60°C (adjust vacuum to boil at this T).

The "80% Rule": Never distill to dryness. Leave at least 20% of the volume in the pot. The

residue contains the concentrated thermal byproducts and shock-sensitive oligomers.

Quench: Backfill with Nitrogen, not air.

Quantitative Hazard Data
Data sourced from DSC studies on nitroalkanes.
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Compound
Onset Temp (

)

Decomposition
Energy (

)

Relative Hazard

Nitromethane ~350°C (pure) > 1000 J/g

EXTREME (High

energy, shock

sensitive)

Nitroethane ~300°C ~ 800 J/g HIGH

2-Nitropropane ~280°C ~ 600 J/g
HIGH (Carcinogen +

Energetic)

Nitro-residue < 150°C Unknown
CRITICAL (Catalyzed

by impurities)

Note:

drops drastically (by >100°C) in the presence of bases (NaOH, amines) or metal oxides.

Module 4: Emergency Response & Disposal
Scenario: Spillage in the Fume Hood
Do NOT use paper towels. Paper towels increase surface area and can become

flammable/explosive wicks when dried.

Evacuate the immediate area.

Eliminate Ignition Sources.

Absorb using an inert material: Vermiculite or Sand.[4]

Neutralization (if safe): Treat the absorbed material with dilute acid (e.g., 1M acetic acid) to

ensure the compound remains in the neutral form, avoiding the formation of sensitive

nitronate salts.

Disposal: Package in a dedicated container labeled "Organic Peroxide/Oxidizer Hazard." Do

not mix with general organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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